Cas no 58706-42-6 (2H-Indazole, 3-ethyl-2-methyl-)

• Product Name: 2H-Indazole, 3-ethyl-2-methyl-
• CAS No: 58706-42-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 948926
• PubChem ID: 45121402
• Update Time: 2025-04-19

2H-Indazole, 3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 3-ethyl-2-methyl-
• 58706-42-6
• SCHEMBL13106202
• 2H-Indazole, 3-ethyl-2-methyl-
• DB-323966
• 3-Ethyl-2-methyl-2H-indazole

• Inchi： 1S/C10H12N2/c1-3-10-8-6-4-5-7-9(8)11-12(10)2/h4-7H,3H2,1-2H3
• InChI Key： UDSJXALWIPIGBG-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles